Cas no 966-47-2 (3-methoxyestra-1(10),2,4,8,14-pentaen-17-one)

966-47-2 structure
Product name:3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxyestra-1(10),2,4,8,14-pentaen-17-one
- 3-methoxy-13-methyl-7,11,12,16-tetrahydro-6H-cyclopenta[a]phenanthren-17-one
- 1456-50-4
- AT27489
- 3-METHOXY-13-METHYL-6,7,11,12,13,16-HEXAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE
- SR-01000301596
- 966-47-2
- NSC103053
- NCIOpen2_007175
- DTXSID60295556
- NSC-103053
- AKOS003605052
- SR-01000301596-1
- DS-014257
-
- Inchi: InChI=1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h4,6-7,11H,3,5,8-10H2,1-2H3
- InChI Key: GYDAWQFRJMIWHJ-UHFFFAOYSA-N
- SMILES: CC12CCC3=C(C1=CCC2=O)CCC4=C3C=CC(=C4)OC
Computed Properties
- Exact Mass: 280.146
- Monoisotopic Mass: 280.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.19g/cm3
- Boiling Point: 469.1ºC at 760 mmHg
- Flash Point: 213.5ºC
- Refractive Index: 1.611
- LogP: 4.09430
3-methoxyestra-1(10),2,4,8,14-pentaen-17-one Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
-
Jian Jiang,Yuanyuan Li,Jinping Liu,Xintang Huang Nanoscale, 2011,3, 45-58
-
Adnan Mohammad,Wayesh Qarony,Saidjafarzoda Ilhom,Dietmar Knipp,Necmi Biyikli,Yuen Hong Tsang RSC Adv., 2020,10, 14856-14866
-
Li Tao,Wei Zhang,Yaxin Zhang,Mei Zhang,Yueying Zhang,Xing Niu,Qing Zhao,Zhenxing Liu,Yuyin Li,Aipo Diao Food Funct., 2021,12, 2914-2924
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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